Cas no 1203391-84-7 (1-(4-methylphenyl)-3-1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-7-ylurea)

• Product Name: 1-(4-methylphenyl)-3-1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-7-ylurea
• CAS No: 1203391-84-7
• MF: C₂₁H₂₅N₃O₂
• MW: 351.442105054855
• CID: 6225823
• PubChem ID: 30372120
• Update Time: 2025-05-20

1-(4-methylphenyl)-3-1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-7-ylurea Chemical and Physical Properties

Names and Identifiers

• 1-(4-methylphenyl)-3-1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-7-ylurea
• 1-(4-methylphenyl)-3-[1-(2-methylpropanoyl)-3,4-dihydro-2H-quinolin-7-yl]urea
• 1-(1-isobutyryl-1,2,3,4-tetrahydroquinolin-7-yl)-3-(p-tolyl)urea
• AKOS024512721
• 1-(4-methylphenyl)-3-[1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-7-yl]urea
• F5532-0018
• VU0646613-1
• 1203391-84-7

• Inchi： 1S/C21H25N3O2/c1-14(2)20(25)24-12-4-5-16-8-11-18(13-19(16)24)23-21(26)22-17-9-6-15(3)7-10-17/h6-11,13-14H,4-5,12H2,1-3H3,(H2,22,23,26)
• InChI Key： QRRMDBLRXLCDTJ-UHFFFAOYSA-N
• SMILES： O=C(C(C)C)N1C2C=C(C=CC=2CCC1)NC(NC1C=CC(C)=CC=1)=O

Computed Properties

• Exact Mass: 351.19467705g/mol
• Monoisotopic Mass: 351.19467705g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 500
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 61.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on 1-(4-methylphenyl)-3-1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-7-ylurea

Introduction to 1-(4-methylphenyl)-3-1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-7-ylurea (CAS No. 1203391-84-7)

1-(4-methylphenyl)-3-1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-7-ylurea (CAS No. 1203391-84-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features and potential biological activities, making it a subject of interest for various applications in drug discovery and development.

The chemical structure of 1-(4-methylphenyl)-3-1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-7-ylurea consists of a tetrahydroquinoline core linked to a urea moiety and a 4-methylphenyl group. The presence of these functional groups imparts specific physicochemical properties and biological activities that are crucial for its potential therapeutic applications. Recent studies have highlighted the importance of such compounds in modulating various biological pathways and targets.

In the context of medicinal chemistry, 1-(4-methylphenyl)-3-1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-7-ylurea has been investigated for its potential as a lead compound in the development of novel therapeutic agents. The tetrahydroquinoline scaffold is known for its ability to interact with various protein targets, including enzymes and receptors. This interaction can lead to the modulation of signaling pathways involved in diseases such as cancer, neurodegenerative disorders, and inflammatory conditions.

One of the key areas of research involving 1-(4-methylphenyl)-3-1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-7-ylurea is its anti-inflammatory properties. Inflammatory diseases are characterized by chronic inflammation that can lead to tissue damage and organ dysfunction. Studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, thereby reducing inflammation and associated symptoms. This makes it a promising candidate for the treatment of conditions like rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory effects, 1-(4-methylphenyl)-3-1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-7-ylurea has also been explored for its potential neuroprotective properties. Neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease are characterized by the progressive loss of neurons and cognitive decline. Research has indicated that this compound can protect neurons from oxidative stress and apoptosis, potentially slowing down the progression of these diseases.

The pharmacokinetic properties of 1-(4-methylphenyl)-3-1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-7-ylurea are another important aspect of its evaluation as a drug candidate. Studies have shown that it exhibits favorable absorption, distribution, metabolism, excretion (ADME) properties. These properties are crucial for ensuring that the compound reaches its intended target in sufficient concentrations to exert its therapeutic effects while minimizing adverse side effects.

In addition to its therapeutic potential, 1-(4-methylphenyl)-3-1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-7-ylurea has also been studied for its synthetic accessibility. The ability to synthesize this compound efficiently and on a large scale is essential for advancing it through preclinical and clinical stages of drug development. Recent advancements in synthetic chemistry have led to the development of novel synthetic routes that improve yield and reduce production costs.

The safety profile of 1-(4-methylphenyl)-3-1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-7-ylurea is another critical factor in its evaluation as a drug candidate. Preclinical studies have demonstrated that this compound exhibits low toxicity in animal models. However, further extensive safety assessments are necessary to ensure its safety in human subjects before it can be advanced to clinical trials.

Clinical trials are an essential step in the drug development process to evaluate the efficacy and safety of new therapeutic agents in human subjects. While no clinical trials have been reported for 1-(4-methylphenyl)-3-1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-7-ylurea, preclinical data provide a strong rationale for initiating such trials in the future. The results from these trials will be crucial in determining whether this compound can be developed into a safe and effective drug for treating various diseases.

In conclusion, 1-(4-methylphenyl)-3-1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-7-ylurea (CAS No. 1203391-84-7) is a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further investigation as a lead compound in drug discovery efforts. Ongoing research aims to elucidate its mechanisms of action and optimize its properties for therapeutic applications.